Cas no 1806791-38-7 (4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol)

• Product Name: 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol
• CAS No: 1806791-38-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4810747
• Update Time: 2025-05-24

4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol

• Inchi： 1S/C8H10F2N2O/c1-4-2-6(11)5(3-13)7(12-4)8(9)10/h2,8,13H,3H2,1H3,(H2,11,12)
• InChI Key： GXMAYJSZGBECSL-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C=C(C)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol

Recent Advances in the Study of 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806791-38-7)

The compound 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806791-38-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoromethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the synthesis and optimization of 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective fluorination, to achieve the desired product with high enantiomeric purity.

In addition to synthetic advancements, the pharmacological profile of this compound has been extensively investigated. Preclinical studies have demonstrated its efficacy as a potent inhibitor of specific kinase enzymes implicated in inflammatory and oncogenic pathways. For instance, a recent in vitro study highlighted its ability to selectively target the JAK-STAT signaling pathway, suggesting potential applications in autoimmune diseases and certain cancers. The difluoromethyl group was found to enhance binding affinity and metabolic stability, making it a promising candidate for further development.

Another significant breakthrough involves the compound's role in antimicrobial research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol exhibits broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotic therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated variable bioavailability, necessitating further formulation optimization. Additionally, ongoing toxicology assessments are critical to ensure safety profiles meet regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the development of this compound into viable therapeutics.

In conclusion, 4-Amino-2-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806791-38-7) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research into its synthetic accessibility, mechanistic insights, and clinical applicability will be essential to fully realize its value in the chemical biology and pharmaceutical landscape.